2-(4-biphenylyl)-N-(diphenylmethyl)acetamide

• Molecular Formula: C27H23NO
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-benzhydryl-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C27H23NO/c29-26(20-21-16-18-23(19-17-21)22-10-4-1-5-11-22)28-27(24-12-6-2-7-13-24)25-14-8-3-9-15-25/h1-19,27H,20H2,(H,28,29)
• InChI Key: RILPIDFJGWAFFY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-(4-biphenylyl)-N-(diphenylmethyl)acetamide, also known as Dibenzylacetamide (DBA), is a chemical compound that has been extensively studied for its potential applications in various fields. DBA is a white crystalline solid that is soluble in organic solvents such as chloroform and methanol.

Scientific Research Applications

DBA has been used extensively in scientific research due to its unique properties. It has been studied as a potential inhibitor of protein tyrosine phosphatases, which are enzymes that play a critical role in signal transduction pathways. DBA has also been studied as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. Additionally, DBA has been studied as a potential therapeutic agent for various diseases such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of DBA is not fully understood, but it is believed to be due to its ability to inhibit protein tyrosine phosphatases. This inhibition leads to the activation of various signaling pathways, which ultimately leads to the induction of apoptosis in cancer cells. Additionally, DBA has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
DBA has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and have neuroprotective effects. Additionally, DBA has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBA in lab experiments is its ability to inhibit protein tyrosine phosphatases. This property makes it a valuable tool for studying various signaling pathways. Additionally, DBA is relatively easy to synthesize and has a high purity. However, one limitation of using DBA in lab experiments is its potential toxicity. It is important to use caution when handling DBA and to follow proper safety protocols.

Future Directions

There are several future directions for research involving DBA. One area of research is the development of more potent inhibitors of protein tyrosine phosphatases. Additionally, DBA has been shown to have potential therapeutic effects for various diseases, and further research is needed to fully understand its mechanisms of action and potential applications. Finally, more research is needed to fully understand the potential toxicity of DBA and to develop proper safety protocols for its use in lab experiments.
Conclusion:
In conclusion, DBA is a unique chemical compound that has been extensively studied for its potential applications in various fields. Its ability to inhibit protein tyrosine phosphatases makes it a valuable tool for studying various signaling pathways, and its potential therapeutic effects make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

The synthesis of DBA can be achieved through a variety of methods, including Friedel-Crafts acylation, reductive amination, and N-alkylation. The most commonly used method is the Friedel-Crafts acylation of benzyl chloride with acetyl chloride in the presence of aluminum chloride. This method yields DBA with a purity of over 95%.